Cas no 5637-29-6 (3-Pentenoicacid, 4-methyl-2,3-diphenyl- (7CI,8CI))

• Product Name: 3-Pentenoicacid, 4-methyl-2,3-diphenyl- (7CI,8CI)
• CAS No: 5637-29-6
• MF: C₁₅H₁₄N₄O₄
• MW: 314.29606294632
• CID: 386295
• PubChem ID: 5227577
• Update Time: 2025-04-19

3-Pentenoicacid, 4-methyl-2,3-diphenyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoicacid, 4-methyl-2,3-diphenyl- (7CI,8CI)
• 1-(2,4-Dinitrophenyl)-2-[(4-ethylphenyl)methylidene]hydrazine
• DTXSID20971804
• 5637-29-6

• Inchi： 1S/C15H14N4O4/c1-2-11-3-5-12(6-4-11)10-16-17-14-8-7-13(18(20)21)9-15(14)19(22)23/h3-10,17H,2H2,1H3
• InChI Key： MLBUSNCZEPVNPA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NN=CC1C=CC(=CC=1)CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 314.10162
• Monoisotopic Mass: 314.101505
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 116

Experimental Properties

• Density: 1.32
• Boiling Point: 472.7°Cat760mmHg
• Flash Point: 239.7°C
• Refractive Index: 1.627
• PSA: 110.67